Cas no 494209-80-2 (4H-3-Benzoxocin-4-one, 1,2,5,6-tetrahydro-)
494209-80-2 structure
Product Name:4H-3-Benzoxocin-4-one, 1,2,5,6-tetrahydro-
CAS No:494209-80-2
MF:C11H12O2
MW:176.211783409119
CID:1521130
Update Time:2024-08-24
4H-3-Benzoxocin-4-one, 1,2,5,6-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 4H-3-Benzoxocin-4-one, 1,2,5,6-tetrahydro-
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- Inchi: 1S/C11H12O2/c12-11-6-5-9-3-1-2-4-10(9)7-8-13-11/h1-4H,5-8H2
- InChI Key: VSXLQADLOJWTJF-UHFFFAOYSA-N
- SMILES: O1CCC2=CC=CC=C2CCC1=O
Computed Properties
- Exact Mass: 176.08376
Experimental Properties
- Density: 1.106±0.06 g/cm3(Predicted)
- Boiling Point: 354.0±31.0 °C(Predicted)
- PSA: 26.3
4H-3-Benzoxocin-4-one, 1,2,5,6-tetrahydro- Related Literature
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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